Cas no 866808-58-4 (N-(4-ethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(4-ethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 866808-58-4
• MF: C₂₆H₂₃FN₂O₄S
• MW: 478.535228967667
• CID: 5989321
• PubChem ID: 2137095
• Update Time: 2025-10-23

N-(4-ethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• N-(4-ethylphenyl)-2-[3-(4-fluorophenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]acetamide
• F1604-0727
• N-(4-ethylphenyl)-2-[3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• AKOS001820978
• 866808-58-4
• N-(4-ethylphenyl)-2-(3-((4-fluorophenyl)sulfonyl)-6-methyl-4-oxoquinolin-1(4H)-yl)acetamide

• Inchi： 1S/C26H23FN2O4S/c1-3-18-5-9-20(10-6-18)28-25(30)16-29-15-24(26(31)22-14-17(2)4-13-23(22)29)34(32,33)21-11-7-19(27)8-12-21/h4-15H,3,16H2,1-2H3,(H,28,30)
• InChI Key： YGSXJSHOMLAXOC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1C(C2C=C(C)C=CC=2N(CC(NC2C=CC(=CC=2)CC)=O)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 478.13625655g/mol
• Monoisotopic Mass: 478.13625655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 91.9Ų

Additional information on N-(4-ethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Comprehensive Analysis of N-(4-ethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 866808-58-4)

The compound N-(4-ethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide, identified by its CAS No. 866808-58-4, represents a significant molecule in the field of medicinal chemistry and pharmaceutical research. This quinoline derivative has garnered attention due to its unique structural features and potential applications in drug discovery. The presence of a 4-fluorobenzenesulfonyl moiety and a dihydroquinolin-4-one core makes it a promising candidate for targeting specific biological pathways.

In recent years, researchers have focused on sulfonamide-based compounds like N-(4-ethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide due to their versatility in modulating enzyme activity. The fluorine substitution enhances the molecule's binding affinity, while the ethylphenyl acetamide side chain contributes to its pharmacokinetic properties. Such structural optimizations align with current trends in precision medicine and targeted therapy, addressing the growing demand for more effective and safer treatments.

The synthesis of CAS No. 866808-58-4 involves multi-step organic reactions, including sulfonylation and quinolone formation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for further biological evaluation. These methodologies are frequently searched by chemists and pharmacologists seeking advanced compound characterization protocols.

One of the most discussed topics in pharmaceutical forums is the role of fluorinated compounds in improving drug metabolism and bioavailability. The 4-fluorobenzenesulfonyl group in N-(4-ethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide exemplifies this advantage, as it reduces metabolic degradation while maintaining therapeutic efficacy. This aligns with the increasing interest in metabolic stability and drug-likeness among researchers.

From a therapeutic perspective, quinoline derivatives like CAS No. 866808-58-4 are being explored for their potential in treating inflammatory and proliferative disorders. The dihydroquinolin-4-one scaffold is known to interact with kinases and other signaling proteins, making it a hotspot for drug repurposing studies. This is particularly relevant given the rise of AI-driven drug discovery, where existing compounds are screened for new applications using computational models.

In conclusion, N-(4-ethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 866808-58-4) stands as a compelling example of modern medicinal chemistry. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in the context of personalized medicine and multi-target therapeutics. As the scientific community continues to explore its full potential, this compound may pave the way for innovative treatments in the near future.